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Compound Name: Baralyme

CAS No.: 39288-81-8

Cat. No.: B1210263

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Baralyme, a once common carbon dioxide absorbent in anesthetic circuits, has been

discontinued due to significant safety concerns. This in-depth technical guide provides a

comprehensive overview of the safety data, handling precautions, and chemical properties of

Baralyme. It is intended for researchers, scientists, and drug development professionals who

may encounter this material in historical contexts or require a thorough understanding of its

risks. This document synthesizes data from safety data sheets of its constituent components

and published experimental findings on its hazardous interactions with volatile anesthetics.

Detailed experimental protocols and quantitative data on the production of toxic compounds

are presented to facilitate a comprehensive risk assessment.

Chemical and Physical Properties
Baralyme is a mixture of calcium hydroxide (Ca(OH)₂) and barium hydroxide octahydrate

(Ba(OH)₂·8H₂O). Formulations typically contained approximately 80% calcium hydroxide and

20% barium hydroxide, with some variations including small amounts of potassium hydroxide
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(KOH) as a catalyst.[1][2] It was supplied as porous granules, often with a color indicator to

signal exhaustion.[2]

Property Specification

Chemical Composition

~80% Calcium Hydroxide (Ca(OH)₂), ~20%

Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O),

+/- Potassium Hydroxide (KOH)[1][2]

Physical Form Porous granules[2]

Color
Varies with formulation; often included a color-

changing pH indicator.

Primary Function Carbon dioxide absorption

Safety Data and Hazard Identification
As Baralyme is a discontinued product, a formal Safety Data Sheet (SDS) is not readily

available. The following information is synthesized from the SDS of its primary components,

barium hydroxide octahydrate and calcium hydroxide.

Hazard Summary
Baralyme is a corrosive and toxic material. The primary hazards are associated with its

alkalinity and the toxicity of barium hydroxide. It can cause severe skin burns and eye damage

upon contact.[3][4] Inhalation of dust can lead to respiratory tract irritation.[1][2][5] Ingestion is

harmful and can be fatal due to the toxicity of barium compounds.[3][6]

A significant and unique hazard of Baralyme is its chemical reactivity with volatile anesthetic

agents, particularly when desiccated (dry). This reaction can produce toxic compounds,

including carbon monoxide (CO) and Compound A, and can be highly exothermic, leading to

fires and explosions within anesthesia circuits.
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Hazard Description
GHS Classification
(Component-based)

Acute Toxicity (Oral)
Harmful if swallowed due to

barium hydroxide.[3][6]
Category 4

Skin Corrosion/Irritation
Causes severe skin burns due

to high alkalinity.[1][2][3]
Category 1A/1B

Serious Eye Damage/Irritation

Causes serious, potentially

permanent eye damage.[1][2]

[3][5]

Category 1

Acute Toxicity (Inhalation)

Harmful if inhaled; dust is

corrosive to the respiratory

tract.[3][4]

Category 4

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[1][5]
Category 3

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][3]

Eye Contact

Immediately rinse with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][2][3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][3][4]

Handling and Storage Precautions
Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[1][3]

Skin Protection

Wear impervious gloves (e.g., latex, nitrile), a

chemical-resistant apron, and other protective

clothing to prevent skin contact.[1][3]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if dust

concentrations are expected to exceed

exposure limits or if ventilation is inadequate.[4]

Safe Handling and Storage
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Handling: Handle in a well-ventilated area. Avoid creating dust. Do not breathe dust. Avoid

contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[1][2][7]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated place.[1][2] Keep

away from incompatible materials such as acids.[3]

Experimental Protocols
Protocol for Measuring Carbon Monoxide Production
from Anesthetic Degradation
This protocol is a generalized representation based on methodologies described in published

studies.

Absorbent Preparation:

Use fresh Baralyme with its normal water content (approximately 13-15%).[8]

To prepare desiccated Baralyme, dry fresh absorbent to a constant weight in a drying

oven. The degree of desiccation can be varied by controlling the drying time and

temperature. Water content should be verified.

Experimental Setup:

Place a known quantity of the prepared Baralyme in a sealed reaction vessel (e.g., a

glass tube).

Control the temperature of the reaction vessel using a water bath.

Pass a carrier gas (e.g., air or oxygen) containing a known concentration of a volatile

anesthetic (e.g., desflurane, isoflurane, sevoflurane) through the absorbent at a controlled

flow rate.

Gas Analysis:

Collect gas samples from the outlet of the reaction vessel at specified time intervals.
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Analyze the gas samples for carbon monoxide concentration using gas chromatography-

mass spectrometry (GC-MS).

Data Collection:

Record the peak and time-course of carbon monoxide production for each anesthetic and

absorbent condition (fresh vs. desiccated, different temperatures).

Protocol for Measuring Compound A Production from
Sevoflurane Degradation
This protocol is a generalized representation based on methodologies described in published

studies.

Absorbent and Circuit Preparation:

Use fresh or "conditioned" (desiccated) Baralyme. Conditioning can be achieved by

passing a high flow of dry gas through the absorbent for a specified period.[9]

Place the prepared absorbent in a standard anesthetic circuit.

Experimental Anesthesia:

Use an animal model (e.g., swine) or a lung model.[9][10]

Ventilate with a controlled minute ventilation and introduce carbon dioxide to simulate

metabolism.

Administer sevoflurane at a constant inspired concentration.

Gas Sampling and Analysis:

Collect gas samples from the inspiratory limb of the circuit.

Analyze the samples for Compound A concentration using gas chromatography.[11]

Data Collection:
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Measure the concentration of Compound A over time under different conditions (e.g., fresh

vs. desiccated absorbent, varying fresh gas flow rates).[12]

Quantitative Data on Hazardous Byproduct
Formation
Carbon Monoxide (CO) Production
The degradation of volatile anesthetics by Baralyme, especially when desiccated, can produce

dangerously high levels of carbon monoxide. The order of CO production is generally:

desflurane > enflurane > isoflurane >> sevoflurane.[8]

Anesthetic
Baralyme
Condition

Temperature
Peak CO
Concentration
(ppm)

Desflurane Dry 45°C 14,800[13]

Enflurane Dry 45°C 4,400[13]

Isoflurane Dry 45°C 980[13]

Desflurane 1.6% Water 45°C ~15,000[14]

Desflurane 9.5% Water - No CO produced[13]

Desflurane Desiccated (in vitro) - 10,700[15]

Desflurane
Desiccated

(anesthesia machine)
- 2,500[15]

Sevoflurane
Desiccated, high

minute ventilation
>80°C

>11,000 (followed by

explosion)[16]

Compound A Production from Sevoflurane
The interaction of sevoflurane with Baralyme produces Compound A (fluoromethyl-2,2-difluoro-

1-(trifluoromethyl)vinyl ether), a known nephrotoxin in rats.
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Baralyme Condition
Anesthetic Circuit
Condition

Peak Inspired Compound
A (ppm)

Standard (Wet) Low-flow anesthesia 20-32[17]

Dehydrated Simulated 40h dry gas flow 357 ± 49[9]

Dehydrated -
Up to a sevenfold increase

compared to wet Baralyme[10]

Diagrams
Chemical Reaction Pathway: CO₂ Absorption
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CO₂ (from patient) H₂CO₃ (Carbonic Acid)+ H₂O

H₂O (in Baralyme)

BaCO₃ (Barium Carbonate)+ Ba(OH)₂

CaCO₃ (Calcium Carbonate)
+ Ca(OH)₂

Ba(OH)₂

Ca(OH)₂

Heat

Exposure Event

Immediate Actions

Medical Attention

Inhalation of Dust

Move to Fresh Air

Skin Contact

Flush Skin with Water (15+ min)

Eye Contact

Flush Eyes with Water (15+ min)

Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention
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Contributing Factors

Absorbent Desiccation
(Low Water Content)

Increased Anesthetic Degradation
& Toxic Byproduct Formation

High Temperature

Anesthetic Type
(Desflurane > Isoflurane)

Presence of KOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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